Cas no 55805-25-9 (4-(1,1-difluoroethyl)phenylmethanol)

• Product Name: 4-(1,1-difluoroethyl)phenylmethanol
• CAS No: 55805-25-9
• MDL: MFCD27925457
• CID: 4652010
• PubChem ID: 54554912
• Update Time: 2025-09-27

4-(1,1-difluoroethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-(1,1-difluoroethyl)phenyl)methanol
• 4-(1,1-difluoroethyl)phenylmethanol

• MDL： MFCD27925457

Additional information on 4-(1,1-difluoroethyl)phenylmethanol

Introduction to 4-(1,1-difluoroethyl)phenylmethanol (CAS No. 55805-25-9)

4-(1,1-difluoroethyl)phenylmethanol, identified by its Chemical Abstracts Service (CAS) number 55805-25-9, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a difluoroethyl group attached to a phenyl ring, which is further substituted with a hydroxymethyl moiety. The structural features of 4-(1,1-difluoroethyl)phenylmethanol make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The difluoroethyl group introduces unique electronic and steric properties to the molecule, influencing its reactivity, solubility, and metabolic stability. Fluorine atoms are known to enhance the lipophilicity and metabolic resistance of drug candidates, making them valuable in medicinal chemistry. The phenylmethanol backbone provides a versatile scaffold for further functionalization, allowing chemists to tailor the compound’s biological activity. This combination of structural elements has positioned 4-(1,1-difluoroethyl)phenylmethanol as a subject of interest in both academic research and industrial drug discovery.

In recent years, the pharmaceutical industry has seen a growing demand for fluorinated compounds due to their enhanced pharmacokinetic profiles. The introduction of fluorine atoms can modulate the binding affinity of drug molecules to their targets, leading to improved efficacy and reduced side effects. 4-(1,1-difluoroethyl)phenylmethanol exemplifies this trend, as its fluorinated structure may contribute to better drug-like properties. Studies have shown that fluorinated alcohols can exhibit favorable pharmacokinetic characteristics, including increased bioavailability and prolonged half-life.

One of the most compelling aspects of 4-(1,1-difluoroethyl)phenylmethanol is its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to construct novel scaffolds that mimic the structures of known bioactive compounds. The presence of both aromatic and aliphatic moieties in 4-(1,1-difluoroethyl)phenylmethanol allows for diverse chemical transformations, enabling the synthesis of derivatives with tailored biological activities. This flexibility makes it an invaluable tool in the quest for new therapeutic solutions.

Recent advancements in computational chemistry have further highlighted the importance of fluorinated compounds like 4-(1,1-difluoroethyl)phenylmethanol. Molecular modeling studies suggest that the electron-withdrawing nature of fluorine atoms can enhance interactions between drug candidates and biological targets. This insight has guided the design of new molecules with improved binding affinities and selectivity. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process, making compounds like 4-(1,1-difluoroethyl)phenylmethanol more accessible for drug development.

The biological activity of 4-(1,1-difluoroethyl)phenylmethanol has been explored in several preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motif present in this compound may facilitate interactions with specific enzymatic targets, leading to therapeutic effects. While further research is needed to fully elucidate its biological profile, preliminary findings suggest that 4-(1,1-difluoroethyl)phenylmethanol could serve as a valuable precursor for developing novel pharmacological agents.

Another area where 4-(1,1-difluoroethyl)phenylmethanol shows promise is in the field of biochemical research. Its unique structure makes it suitable for use as a probe molecule to study enzyme mechanisms and metabolic pathways. By incorporating this compound into experimental systems, scientists can gain insights into how different biological processes are regulated. Such information is crucial for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 4-(1,1-difluoroethyl)phenylmethanol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include Friedel-Crafts acylation followed by reduction and subsequent functional group transformations. The use of advanced catalytic systems has improved the efficiency and scalability of these reactions, making it feasible to produce this compound in larger quantities for research purposes. Advances in green chemistry principles have also been applied to minimize waste and reduce environmental impact during synthesis.

The industrial relevance of 4-(1,1-difluoroethyl)phenylmethanol extends beyond academic research. Pharmaceutical companies are increasingly interested in fluorinated intermediates due to their potential commercial value. The ability to modify such compounds into lead candidates with high therapeutic efficacy has made them attractive for drug development programs. As industries continue to invest in innovative chemical solutions, compounds like 4-(1,1-difluoroethyl)phenylmethanol are likely to play a significant role in future pharmaceutical advancements.

In conclusion,4-(1,1-difluoroethyl)phenylmethanol (CAS No. 55805-25-9) represents a fascinating example of how structural innovation can drive pharmaceutical discovery. Its unique combination of fluorinated and aromatic moieties offers numerous opportunities for further development. Whether as a building block or an active compound itself,4-(1,1-difluoroethyl)phenylmethanol underscores the importance of fluorinated chemicals in modern medicine. As research continues to uncover new applications,this compound is poised to make significant contributions to both academic science and industrial drug development.